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Compound of Interest

Compound Name: 1,3,5-tribenzyl-1,3,5-triazinane

Cat. No.: B052242

CAS Number: 2547-66-2

This technical guide provides an in-depth overview of 1,3,5-tribenzyl-1,3,5-triazinane, a key
synthetic intermediate in pharmaceutical research and development. The document details its
physicochemical properties, comprehensive experimental protocols for its synthesis, and its
primary application as a precursor for bioactive molecules. This guide is intended for
researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

1,3,5-Tribenzyl-1,3,5-triazinane is a white to light yellow crystalline powder.[1] Its key
physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 2547-66-2 [1112]

Molecular Formula C24H27Ns [1][2]

Molecular Weight 357.50 g/mol [11[2]
White to Light yellow powder to

Appearance [1]
crystal

Melting Point 49-51 °C (lit.) [3]

Boiling Point 100 °C at 0.005 mmHg (lit.) [3]
1,3,5-Tribenzylhexahydro-

Synonyms o [2]
1,3,5-triazine, TTT
VWVZIRPJPFJGFE-

InChl Key [4]
UHFFFAOYSA-N
C1IN(CN(CN1Cc2ccccc2)Cc3c

SMILES [3]

cccec3)Cc4cccecs

Synthesis Protocols

The synthesis of 1,3,5-tribenzyl-1,3,5-triazinane can be achieved through multiple routes.

Below are two detailed experimental protocols.

Protocol 1: Reaction of Benzyl Chloride with Ammonia
and Paraformaldehyde

This method involves the reaction of benzyl chloride, paraformaldehyde, and an

ammonia/methanol solution in an autoclave.[5]

Experimental Procedure:

o Charge a glass autoclave with 25.57 parts by weight of benzyl chloride, 19.57 parts by

weight of paraformaldehyde, and 113.5 parts by weight of a 12 wt% ammonia/methanol

solution.[5]
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 Stir the reaction mixture and heat to an internal temperature of 40°C for 3 hours, then 50°C
for 2 hours, and finally 70°C for 1 hour. The maximum internal pressure should not exceed
0.08 MPa.[5]

o Transfer the resulting reaction liquid and a methanol rinse to a four-neck flask.
e Remove residual ammonia and methanol under reduced pressure.

e Add 200 parts by weight of water to the residue and distill off the remaining methanol with
water under reduced pressure.[5]

e Perform an extraction/separation using 150 parts by weight of toluene to obtain a toluene
solution of 1,3,5-tribenzyl-1,3,5-triazinane.[5]

Protocol 2: Reaction of an Amine with Toluene and
Formaldehyde

This protocol offers an alternative synthesis route with a reported yield of approximately 94%.

[5]
Experimental Procedure:

e To a 125 mL round-bottomed flask equipped with a reflux condenser, add the appropriate
amine (0.05 mmol), 40 mL of toluene, and 4.1 mL of 37% formaldehyde.[5]

o Heat the solution to reflux using an external oil bath and maintain stirring for 30 minutes.[5]
» Evaporate the toluene under reduced pressure.

o Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium
chloride.[5]

o Evaporate the solvent under reduced pressure using a rotary evaporator.

» Purify the residue by silica gel column chromatography using a hexane/ethyl acetate (9:1)
mixture as the eluent to obtain the final product.[5]
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Synthesis Workflow of 1,3,5-Tribenzyl-1,3,5-triazinane

Protocol 1

Protocol 2

Benzyl Chloride Paraformaldehyde

Ammonia/Methanol Solution

Amine

Toluene

Formaldehyde

(40-70°C)

Reaction in Autoclave

Work-up & Extraction

Reflux
(30 min)

Purification
(Column Chromatography)

1,3,5-Tribenzyl-1,3,5-triazinane

Click to download full resolution via product page

Caption: Synthesis Workflows for 1,3,5-Tribenzyl-1,3,5-triazinane.

Role in Drug Development

While direct biological activity data for 1,3,5-tribenzyl-1,3,5-triazinane is limited, its
significance lies in its utility as a synthetic intermediate for pharmacologically active

compounds.

Precursor for NAALADase Inhibitors

1,3,5-Tribenzyl-1,3,5-triazinane is utilized as a reagent in the synthesis of phosphinic acid-
based N-Acetylated alpha-linked acidic dipeptidase (NAALADase) inhibitors.[5][6] These
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inhibitors are being investigated for their potential therapeutic applications in
neurodegenerative disorders and peripheral neuropathies.[5][6]

Role as a Synthetic Intermediate
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Caption: Role as a Synthetic Intermediate.

The 1,3,5-Triazine Scaffold in Medicinal Chemistry

The 1,3,5-triazine core is a well-established pharmacophore in drug discovery, with derivatives
exhibiting a wide array of biological activities.[7][8][9] These activities include:

e Anticancer: Several 1,3,5-triazine derivatives have been investigated as potential anticancer
agents, with some showing activity against various cancer cell lines.[10][11][12]

» Antimicrobial: The triazine scaffold has been used to develop compounds with antibacterial
and antifungal properties.[13]

» Antiviral: Certain derivatives have shown promise as antiviral agents.[8]
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» Anti-inflammatory: Anti-inflammatory properties have also been reported for some 1,3,5-
triazine compounds.[8]

The versatility of the 1,3,5-triazine ring allows for diverse substitutions, enabling the fine-tuning
of pharmacological properties. While 1,3,5-tribenzyl-1,3,5-triazinane itself is not the final
active pharmaceutical ingredient, it serves as a crucial building block for accessing more
complex and potentially therapeutic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,3,5-Tribenzyl-
1,3,5-triazinane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052242#cas-number-for-1-3-5-tribenzyl-1-3-5-
triazinane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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